Cas no 2411256-12-5 (2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide)

• Product Name: 2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide
• CAS No: 2411256-12-5
• MF: C₁₅H₂₁ClFN₃O₂
• MW: 329.7975461483
• CID: 5355138
• PubChem ID: 154880366
• Update Time: 2025-06-13

2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide
• Z4323375145
• 2-chloro-N-{2-[(dimethylcarbamoyl)amino]ethyl}-N-[(2-fluoro-5-methylphenyl)methyl]acetamide

• Inchi： 1S/C15H21ClFN3O2/c1-11-4-5-13(17)12(8-11)10-20(14(21)9-16)7-6-18-15(22)19(2)3/h4-5,8H,6-7,9-10H2,1-3H3,(H,18,22)
• InChI Key： OCSKKLTUYQLCRZ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C(=CC=C(C)C=1)F)CCNC(N(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6

Additional information on 2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 2411256-12-5 and Product Name: 2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide

The compound with the CAS number 2411256-12-5 and the product name 2-Chloro-N-[2-(dimethylcarbamoylamino)ethyl]-N-[(2-fluoro-5-methylphenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of considerable interest in medicinal chemistry research. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties, positioning it as a potential candidate for further development in therapeutic applications.

At the core of this compound's structure is the acetamide moiety, which is a well-known pharmacophore in drug design. The presence of an acetamide group often enhances the solubility and bioavailability of molecules, making them more suitable for oral administration. In this particular compound, the acetamide group is further modified by the presence of a chloro substituent on the nitrogen atom, which can influence its reactivity and interaction with biological targets. This modification is particularly relevant in the context of designing molecules that require specific binding affinities to biological receptors.

The nitrogen atom in the acetamide group is also connected to an N-[2-(dimethylcarbamoylamino)ethyl] side chain. This side chain introduces additional complexity to the molecule, potentially affecting its pharmacokinetic properties. The dimethylcarbamoylamino group is known for its ability to enhance binding interactions due to its positive charge and polar nature, which can be advantageous in drug design. The ethyl group extending from this moiety further increases the molecular size and lipophilicity, factors that are critical in determining how a drug behaves within the body.

Beyond the nitrogen side chain, the other nitrogen atom in the molecule is part of an N-[(2-fluoro-5-methylphenyl)methyl] group. This aromatic ring system is a common feature in many bioactive molecules, where fluorine and methyl substituents can significantly modulate biological activity. The fluoro substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity. The methyl group provides additional lipophilicity, which can influence membrane permeability and distribution within the body. Together, these structural elements contribute to the compound's overall pharmacological profile.

Recent research has highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to improve drug-like properties such as solubility, metabolic stability, and binding affinity. In particular, studies have shown that fluorine atoms can increase the potency of drugs by enhancing interactions with biological targets. The presence of a fluoro substituent at the 2-position of the phenyl ring in this compound aligns with these findings, suggesting that it may exhibit enhanced biological activity compared to analogous molecules without this modification.

The methylphenyl moiety also contributes to the compound's complexity and potential biological activity. Aromatic rings are frequently found in biologically active compounds due to their ability to interact with biological targets through hydrophobic interactions and π-stacking effects. The combination of a fluoro substituent and a methyl group on the phenyl ring creates a unique electronic environment that can influence how the molecule interacts with biological systems. This structural feature has been explored in various drug discovery programs, where modifications to aromatic rings have led to significant improvements in drug efficacy.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-chloroacetamide and 2-fluoro-5-methylphenylmagnesium bromide. These intermediates are then coupled using standard organic reactions such as nucleophilic substitution or condensation reactions. The introduction of the dimethylcarbamoylaminoethanol side chain requires additional steps involving protection-deprotection strategies to ensure selective functionalization.

The final step in synthesizing this compound involves coupling all these fragments together into a single molecule. This step often requires careful consideration of reaction conditions to ensure high yield and minimal side products. Techniques such as palladium-catalyzed cross-coupling reactions or traditional amide bond formation methods may be employed depending on synthetic strategy preferences. Once synthesized, thorough characterization using spectroscopic techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LC-MS), and elemental analysis is essential to confirm structural integrity before proceeding with biological testing.

Biological evaluation of this compound has been conducted using various assay systems designed to assess its potential therapeutic applications. Initial studies have focused on its interaction with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurological disorders. The presence of multiple pharmacophoric groups suggests that it may exhibit broad-spectrum activity against multiple targets.

In particular, research has shown that compounds containing fluoro-substituted aromatic rings often exhibit enhanced binding affinity for enzymes involved in signal transduction pathways relevant to cancer progression. The structural features present in this compound make it an attractive candidate for further investigation as a potential therapeutic agent against cancerous growths or inflammatory conditions where modulation of enzyme activity could lead to beneficial outcomes.

Additionally, studies have explored how modifications at different positions along aromatic rings can influence biological activity through steric hindrance effects or changes in electronic distribution within these systems when interacting with biological targets like protein receptors or enzymes involved disease processes